Cas no 1592313-49-9 (4,8-Dibromo-5-chloroquinoline)

• Product Name: 4,8-Dibromo-5-chloroquinoline
• CAS No: 1592313-49-9
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• CID: 5578973
• Update Time: 2025-06-14

4,8-Dibromo-5-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-Dibromo-5-chloroquinoline
• Quinoline, 4,8-dibromo-5-chloro-

• Inchi： 1S/C9H4Br2ClN/c10-5-3-4-13-9-6(11)1-2-7(12)8(5)9/h1-4H
• InChI Key： JLPRPBQVPJUNMB-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2Br)C(Br)=CC=1

Experimental Properties

• Density: 1.995±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±37.0 °C(Predicted)
• pka: -0.36±0.42(Predicted)

Additional information on 4,8-Dibromo-5-chloroquinoline

Comprehensive Analysis of 4,8-Dibromo-5-chloroquinoline (CAS No. 1592313-49-9): Properties, Applications, and Industry Trends

4,8-Dibromo-5-chloroquinoline (CAS No. 1592313-49-9) is a halogenated quinoline derivative gaining significant attention in pharmaceutical and material science research. This compound, characterized by its bromine and chlorine substitutions, exhibits unique electronic properties that make it valuable for designing advanced organic semiconductors and pharmacophores. Recent studies highlight its potential in OLED materials and antimicrobial agents, aligning with the growing demand for high-performance electronic materials and novel antibiotic scaffolds.

The molecular structure of 4,8-Dibromo-5-chloroquinoline features a quinoline core with strategic halogen placements at the 4, 5, and 8 positions. This arrangement enhances its electron-withdrawing capacity, a critical factor in catalysis and photovoltaic applications. Researchers are particularly interested in its charge transport properties, which outperform many conventional heterocyclic compounds in thin-film transistor (TFT) configurations. The compound's thermal stability (decomposition point >250°C) further supports its use in high-temperature material synthesis.

In pharmaceutical contexts, 4,8-Dibromo-5-chloroquinoline serves as a key intermediate for quinoline-based drug discovery. Its structural motifs appear in investigational compounds targeting protein kinase inhibition and DNA intercalation. The global market for specialty quinoline derivatives is projected to grow at 6.8% CAGR (2023-2030), driven by demand for targeted cancer therapies and antiviral medications. This compound's regioselective reactivity allows precise modifications at the 2- and 7-positions, enabling tailored structure-activity relationship studies.

Synthetic approaches to 4,8-Dibromo-5-chloroquinoline typically involve halogenation reactions of 5-chloroquinoline precursors. Recent advancements in green chemistry have introduced catalytic bromination methods using N-bromosuccinimide (NBS) with reduced environmental impact. Analytical characterization via HPLC-MS and X-ray crystallography confirms its high purity (>98%), meeting standards for electronic-grade chemicals. Storage recommendations include protection from UV degradation in amber glass under inert atmosphere.

The compound's role in material science innovations intersects with trending topics like flexible electronics and quantum dot sensitization. Its bandgap modulation capability (2.7-3.1 eV) makes it suitable for hybrid perovskite solar cells, addressing the solar industry's need for non-toxic light absorbers. Patent analysis reveals increasing applications in optoelectronic devices, with 23% of recent quinoline material patents citing halogenated variants.

Quality control protocols for 4,8-Dibromo-5-chloroquinoline emphasize residual solvent analysis and halogen content verification. The compound's crystallinity and batch-to-batch consistency are critical parameters for organic electronic manufacturers. Leading suppliers provide technical data sheets with detailed spectroscopic fingerprints (FTIR, NMR) to ensure reproducibility in device fabrication.

Emerging research explores the compound's supramolecular interactions in metal-organic frameworks (MOFs) for gas storage applications. Its π-stacking capability and halogen bonding properties enable novel porous material designs. Environmental studies confirm moderate biodegradability (OECD 301F: 42% in 28 days), positioning it favorably compared to persistent polyhalogenated compounds.

Industrial scale-up considerations for 4,8-Dibromo-5-chloroquinoline production focus on atom economy optimization and waste stream management. Continuous flow chemistry approaches demonstrate 18% yield improvements over batch processes. The compound's global supply chain shows regional specialization, with custom synthesis services expanding in Asia-Pacific markets to support pharmaceutical outsourcing trends.

Future directions include exploring its electrochromic properties for smart window technologies and investigating structure-property relationships through computational chemistry models. The compound's multi-functional character ensures its relevance across cross-disciplinary research, from organic electronics to medicinal chemistry, making 4,8-Dibromo-5-chloroquinoline a compelling subject for ongoing scientific investigation.